Cas no 23838-26-8 (Trisulfide,(1Z)-1-propen-1-yl propyl)

• Product Name: Trisulfide,(1Z)-1-propen-1-yl propyl
• CAS No: 23838-26-8
• MF: C₆H₁₂S₃
• MW: 180.354477882385
• CID: 287481
• PubChem ID: 5352694
• Update Time: 2025-04-19

Trisulfide,(1Z)-1-propen-1-yl propyl Chemical and Physical Properties

Names and Identifiers

• Trisulfide,(1Z)-1-propen-1-yl propyl
• 1-[[(Z)-prop-1-enyl]trisulfanyl]propane
• Propenyl propyl trisulfide
• Propyl 1-propenyl trisulfide
• propyl cis-1-propenyl trisulfide
• cis-1-Propenyl propyl trisulfide
• Propyl 1-propenyl trisulfide, (Z)-
• (Z)-1-(Prop-1-en-1-yl)-3-propyltrisulfane
• 23838-26-8
• cis-Propenyl propyl trisulfide
• (z)-propenyl propyl trisulfide
• CKVNYTRYOFXVGM-HYXAFXHYSA-N
• Q67866063
• Trisulfide, propenyl propyl, (Z)-
• Propyl (Z)-1-propenyl trisulfide
• Trisulfide, 1-propenyl propyl, (Z)-
• Trisulfide, (1Z)-1-propen-1-yl propyl
• (Z)-1-Propenyl propyl trisulfide
• Trisulfide, (1Z)-1-propenyl propyl

• Inchi： 1S/C6H12S3/c1-3-5-7-9-8-6-4-2/h3,5H,4,6H2,1-2H3/b5-3-
• InChI Key： CKVNYTRYOFXVGM-HYXAFXHYSA-N
• SMILES： S(CCC)SS/C=C\C

Computed Properties

• Exact Mass: 180.01026
• Monoisotopic Mass: 180.010112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 70.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9
• XLogP3: 3

Experimental Properties

• Density: 1.105
• Boiling Point: 257.5°Cat760mmHg
• Flash Point: 108°C
• Refractive Index: 1.574
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic trisulfides Organic trisulfides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic trisulfides